Cas no 1779593-82-6 (methyl 2-amino-3-(2-fluorophenyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(2-fluorophenyl)-3-methylbutanoate
• CAS No: 1779593-82-6
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6275421
• PubChem ID: 84056224
• Update Time: 2025-06-25

methyl 2-amino-3-(2-fluorophenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(2-fluorophenyl)-3-methylbutanoate
• EN300-1852915
• 1779593-82-6

• Inchi： 1S/C12H16FNO2/c1-12(2,10(14)11(15)16-3)8-6-4-5-7-9(8)13/h4-7,10H,14H2,1-3H3
• InChI Key： IWKQYXUGRWIVAB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3-(2-fluorophenyl)-3-methylbutanoate

Introduction to Methyl 2-amino-3-(2-fluorophenyl)-3-methylbutanoate (CAS No. 1779593-82-6)

Methyl 2-amino-3-(2-fluorophenyl)-3-methylbutanoate, identified by its CAS number 1779593-82-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The molecular structure of methyl 2-amino-3-(2-fluorophenyl)-3-methylbutanoate consists of a butanoate backbone with an amino group at the second carbon and a 2-fluorophenyl substituent at the third carbon. This unique arrangement contributes to its distinct chemical properties and potential biological interactions. The presence of the amino group and the fluorine atom in the phenyl ring enhances its reactivity and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in the phenyl ring of methyl 2-amino-3-(2-fluorophenyl)-3-methylbutanoate plays a crucial role in modulating these properties, making it an attractive scaffold for medicinal chemists. Studies have shown that fluorinated derivatives often exhibit superior efficacy and reduced toxicity compared to their non-fluorinated counterparts, which underscores the importance of this compound in drug development.

One of the most compelling aspects of methyl 2-amino-3-(2-fluorophenyl)-3-methylbutanoate is its potential application in the treatment of various neurological disorders. Research has indicated that compounds with similar structural motifs may interact with specific neurotransmitter receptors, thereby influencing brain function. The precise arrangement of functional groups in this molecule allows it to bind effectively to these targets, offering a promising avenue for developing new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression.

The synthesis of methyl 2-amino-3-(2-fluorophenyl)-3-methylbutanoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the butanoate ester, introduction of the amino group, and fluorination of the phenyl ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently. These methods not only enhance the overall yield but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

Evaluation of methyl 2-amino-3-(2-fluorophenyl)-3-methylbutanoate in preclinical studies has revealed several intriguing properties. Its ability to modulate enzyme activity and receptor binding suggests that it may have therapeutic benefits beyond neurological applications. For instance, preliminary data suggest that this compound could exhibit anti-inflammatory effects by inhibiting key inflammatory pathways. This dual functionality makes it a versatile tool for investigating multiple disease mechanisms simultaneously.

The pharmacokinetic profile of methyl 2-amino-3-(2-fluorophenyl)-3-methylbutanoate is another area of active investigation. Studies have demonstrated that fluorinated compounds often exhibit prolonged half-lives and improved bioavailability due to their resistance to metabolic degradation. These characteristics are particularly advantageous for drugs that require frequent dosing or have a narrow therapeutic window. Further research is needed to fully understand how the structural features of this compound influence its absorption, distribution, metabolism, excretion (ADME) properties.

In conclusion, methyl 2-amino-3-(2-fluorophenyl)-3-methylbutanoate (CAS No. 1779593-82-6) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable asset in drug discovery efforts aimed at treating neurological disorders and other conditions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.